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Compound of Interest

Compound Name: Creosol

Cat. No.: B1669609

This document provides essential safety and logistical information for the proper handling and
disposal of creosol in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety, environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions

Before handling creosol or its waste, consult the specific Safety Data Sheet (SDS). Personnel
must wear appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves (e.g., nitrile), safety goggles, a face shield, and a lab coat.[1] All work should be
conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[1][2]

Key Hazards:
e Harmful if swallowed[2].
o Causes severe skin burns and eye damage|[3].

e Very toxic to aquatic life with long-lasting effects[2].

Hazardous Waste Determination

Under the Resource Conservation and Recovery Act (RCRA), the waste generator is
responsible for determining if a chemical waste is hazardous.[1][4] Creosol and cresylic acid,
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when used as solvents, are specifically listed as hazardous waste by the U.S. Environmental
Protection Agency (EPA).

o EPA Hazardous Waste Code F004: This code applies to spent non-halogenated solvents,
including cresols and cresylic acid, and mixtures containing 10% or more of these solvents
before use[5].

Therefore, most creosol-containing waste from laboratory processes will be classified as
hazardous and must be managed accordingly.

Step-by-Step Disposal Protocol

The fundamental principle for managing laboratory waste is to have a disposal plan in place
before any procedure begins.[6]

Step 1: Segregation and Collection

Proper segregation is crucial to prevent dangerous chemical reactions and to ensure proper
disposal.

» Do Not Mix: Never mix creosol waste with other waste streams, especially incompatible
materials like strong acids, bases, or oxidizing agents[1][2].

» Designated Containers: Collect creosol waste in designated, chemically compatible, and
leak-proof containers[1][7].

e Separate Waste Forms:

o Liquid Waste: Use a dedicated container for liquid creosol or solutions containing
creosol.

o Solid Waste: Collect contaminated lab supplies (e.g., gloves, absorbent pads, weigh
boats) in a separate, clearly labeled container for solid hazardous waste[1].

Step 2: Labeling

Accurate labeling is a critical regulatory requirement for tracking and safe handling.
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All containers must be clearly labeled with the words "Hazardous Waste"[1].

The label must include the full chemical name: "Creosol" or "Cresylic Acid"[1].

List all chemical constituents of the waste, including water.

Clearly indicate the associated hazards (e.g., "Toxic," "Corrosive")[1].

Ensure the EPA hazardous waste code (e.g., FO04) is on the label.

Step 3: Storage

Waste must be stored safely pending pickup by a licensed disposal service.

e Secure Area: Store sealed waste containers in a designated and secure satellite
accumulation area or a central hazardous waste storage facility[1].

o Ventilation: The storage area must be cool and well-ventilated[2][7].

o Locked Storage: Containers should be stored in a locked cabinet or facility to prevent
unauthorized access[3][7][8].

e Secondary Containment: It is best practice to use secondary containment to capture any
potential leaks.

Step 4: Disposal

Creosol waste must not be disposed of down the drain or in regular trash.[2][7]

o Licensed Contractor: Arrange for disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal company|[2][7].

 Recommended Method: High-temperature incineration at a permitted hazardous waste
facility is the recommended disposal method for creosol, as it ensures complete destruction
of the compound[1].

Accidental Spill Response

In the event of a creosol spill, immediate and safe cleanup is necessary.
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o Ensure Safety: Evacuate non-essential personnel from the area. Wear full PPE, including
respiratory protection if vapors are significant.

e Prevent Spread: Prevent the spill from entering drains or waterways[2].

o Absorb Spill: Cover the spill with a non-combustible, inert absorbent material such as
diatomite, sand, or a universal binder[2].

e Collect Waste: Carefully collect the absorbed material and contaminated debris using non-
sparking tools. Place the waste into a designated hazardous waste container[7].

o Decontaminate: Clean the spill area thoroughly.

o Dispose: Label and manage the spill cleanup waste as hazardous, following the procedures
outlined above.

Data Summary: Creosol Disposal Profile
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Parameter Information Source(s)

) Creosol, Cresylic Acid,
Chemical Name [2],[7]
Methylphenol

95-48-7 (o-cresol), 108-39-4
CAS Number [8]
(m-cresol), 106-44-5 (p-cresol)

Harmful if swallowed, Causes
Primary Hazards severe skin burns, Toxic to [2],[3]

aquatic life

Typically a Listed Hazardous
RCRA Status [5]
Waste

EPA Waste Code FO004 (when a spent solvent) [5]

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [2]
oxidizing/reducing agents

] Incineration via a licensed
Recommended Disposal - [1]
hazardous waste facility

Absorb with inert material;
Spill Cleanup collect in a hazardous waste [2]

container

Visual Workflow: Creosol Disposal Logic
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Hazardous Waste Determination
(Is it a spent solvent?)
EPA Code: FO04

Step 1: Segregate Waste
(No mixing with other streams)

Collect Solid Waste
(gloves, wipes, etc.)
in separate container

Collect Liquid Waste
in compatible container

Step 2: Label Container
'‘Hazardous Waste'
‘Creosol'
Hazards & EPA Code

Step 3: Store Securely
Designated, ventilated,
locked area

Step 4: Arrange Disposal
via Licensed Contractor
(e.g., Incineration)

Click to download full resolution via product page

Caption: A workflow diagram for the proper disposal of creosol waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1669609?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669609?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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